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Compound of Interest

Compound Name: ML-332

Cat. No.: B560465

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

The proper handling and disposal of laboratory chemicals are critical for ensuring personnel
safety and environmental protection. This document provides detailed procedural guidance for
the disposal of ML-332, identified as the research chemical Slu-PP-332.

Disclaimer: Safety Data Sheets (SDS) for Slu-PP-332 present conflicting hazard information.
Therefore, it is imperative to treat this compound as potentially hazardous. Always consult your
institution's Environmental Health and Safety (EHS) office for specific disposal protocols and
adhere to all local, state, and federal regulations.

Chemical Identification and Hazard Assessment

Slu-PP-332 is a research chemical identified as an agonist of estrogen-related receptors
(ERRa, ERRp, and ERRY).[1][2][3] Due to conflicting information in available Safety Data
Sheets, a cautious approach to handling and disposal is essential.

Table 1: Chemical and Physical Properties of Slu-PP-332
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Property Value Reference
CAS Number 303760-60-3 [11[4]1[5][6][7]
Molecular Formula C18H14N202 [L12][415]17]
Molecular Weight 290.32 g/mol [41051[7]
Appearance Solid/Powder [1][5]
Storage Store at -20°C [1][5]

Sparingly soluble in DMSO (1-
Solubility 10 mg/ml), Slightly soluble in [1112]
ethanol (0.1-1 mg/ml)

Table 2: Summary of Hazard Classifications for Slu-PP-332

Source Hazard Classification
MedChemExpress SDS Not a hazardous substance or mixture.[4]
Tribioscience SDS Not a hazardous substance or mixture.[5]

Harmful if swallowed, Causes skin irritation,
CymitQuimica SDS Causes serious eye irritation, May cause

respiratory irritation.[6]

) This material should be considered hazardous
Cayman Chemical ] ) ) ]
until further information becomes available.[1]

Given these discrepancies, researchers must handle Slu-PP-332 with appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat.[4][5]

Experimental Protocols: General Chemical Waste
Disposal Workflow

The following is a generalized, step-by-step protocol for the disposal of chemical waste like Slu-
PP-332 in a laboratory setting. This workflow is based on standard hazardous waste
management procedures.
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Diagram 1: General Laboratory Chemical Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal Procedures for ML-332 (Slu-PP-332)].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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